Cas no 824969-42-8 (Oxazole, 2-(1-methylethyl)-4,5-dipropoxy-)
824969-42-8 structure
Product Name:Oxazole, 2-(1-methylethyl)-4,5-dipropoxy-
CAS No:824969-42-8
MF:C12H21NO3
MW:227.300043821335
CID:689597
PubChem ID:71418288
Update Time:2025-04-19
Oxazole, 2-(1-methylethyl)-4,5-dipropoxy- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole, 2-(1-methylethyl)-4,5-dipropoxy-
- 2-propan-2-yl-4,5-dipropoxy-1,3-oxazole
- DTXSID50837606
- 824969-42-8
- 2-(Propan-2-yl)-4,5-dipropoxy-1,3-oxazole
-
- Inchi: 1S/C12H21NO3/c1-5-7-14-11-12(15-8-6-2)16-10(13-11)9(3)4/h9H,5-8H2,1-4H3
- InChI Key: WFFAGXLSLPCTCK-UHFFFAOYSA-N
- SMILES: O1C(=C(N=C1C(C)C)OCCC)OCCC
Computed Properties
- Exact Mass: 227.15214353g/mol
- Monoisotopic Mass: 227.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 44.5Ų
Oxazole, 2-(1-methylethyl)-4,5-dipropoxy- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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